2-((5-chlorothiophen-2-yl)sulfonyl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(5-chlorothiophen-2-yl)sulfonyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H9ClF3NO3S2/c14-10-5-6-12(22-10)23(20,21)7-11(19)18-9-4-2-1-3-8(9)13(15,16)17/h1-6H,7H2,(H,18,19)
• InChI Key: SJIUXMGZIUNWIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C13H9ClF3NO3S2
• Molecular Weight: 383.8 g/mol

Description

2-((5-chlorothiophen-2-yl)sulfonyl)-N-(2-(trifluoromethyl)phenyl)acetamide, also known as CP-690,550, is a chemical compound that has been studied for its potential therapeutic benefits. This compound belongs to a class of drugs known as Janus kinase inhibitors (JAK inhibitors), which are being investigated for their ability to treat a variety of autoimmune and inflammatory diseases.

Scientific Research Applications

Cytotoxic Activity

Sulfonamide derivatives have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. For instance, a study presented a series of sulfonamide derivatives synthesized as potential anticancer agents, showing promising activity against breast and colon cancer cell lines. This suggests the potential application of sulfonamide derivatives, including compounds similar to the one specified, in developing novel anticancer therapies (Ghorab et al., 2015).

Agricultural Enhancement

Another application area is the agricultural sector, where certain sulfonamide derivatives have been used to protect crops from chilling injury. For example, mefluidide, a compound with structural similarities, has demonstrated the ability to protect sensitive plants like cucumber and corn from chilling damage, hinting at the potential of related sulfonamide derivatives in agriculture (Tseng & Li, 1984).

Material Science

In the realm of material science, sulfonamide derivatives have been explored for their role in synthesizing high glass-transition temperature polymers. These polymers exhibit outstanding thermal stability and solubility in organic solvents, making them suitable for applications requiring materials with exceptional thermal properties and processability (Huang et al., 2007).

Antimicrobial Activity

Furthermore, sulfonamide derivatives have been synthesized and tested for their antimicrobial properties, showing effectiveness against various bacterial strains. This underscores their potential utility in developing new antimicrobial agents to combat resistant bacterial infections (Noreen et al., 2017).